Cas no 872880-92-7 (N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(2-methylphenyl)methylethanediamide)

• Product Name: N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(2-methylphenyl)methylethanediamide
• CAS No: 872880-92-7
• MF: C₂₂H₂₇N₃O₆S
• MW: 461.531284570694
• CID: 5508861
• Update Time: 2025-07-08

N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(2-methylphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[(2-methylphenyl)methyl]-N2-[[tetrahydro-3-[(4-methoxyphenyl)sulfonyl]-2H-1,3-oxazin-2-yl]methyl]-
• N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(2-methylphenyl)methylethanediamide

• Inchi： 1S/C22H27N3O6S/c1-16-6-3-4-7-17(16)14-23-21(26)22(27)24-15-20-25(12-5-13-31-20)32(28,29)19-10-8-18(30-2)9-11-19/h3-4,6-11,20H,5,12-15H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key： KXAMQOUMUKMPMU-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1C)(=O)C(NCC1N(S(C2=CC=C(OC)C=C2)(=O)=O)CCCO1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(2-methylphenyl)methylethanediamide

N-{3-(4-Methoxybenzenesulfonyl)-1,3-Oxazinan-2-ylmethyl}-N'-(2-Methylphenyl)Methylethanediamide: A Comprehensive Overview

The compound with CAS No 872880-92-7, named N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(2-methylphenyl)methylethanediamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems, catalysis, and advanced materials development.

Key Structural Features: The molecule's structure is characterized by the presence of a 4-methoxybenzenesulfonyl group, which is a common substituent in pharmaceutical compounds due to its ability to enhance solubility and stability. The 1,3-oxazinan ring system adds flexibility and rigidity to the molecule, making it suitable for applications requiring precise molecular interactions. Additionally, the 2-methylphenyl group introduces electronic and steric effects that can be tuned for specific chemical reactions or biological activities.

Recent Research Insights: Recent studies have focused on the synthesis and characterization of this compound. Researchers have explored its potential as a precursor for advanced materials, such as self-healing polymers and stimuli-responsive systems. The incorporation of the methylethanediamide functional group has been shown to enhance the molecule's ability to form stable cross-links under specific conditions.

Applications in Drug Delivery: One of the most promising applications of this compound lies in its potential use as a drug carrier. The 4-methoxybenzenesulfonyl group has been demonstrated to improve the bioavailability of drugs by enhancing their solubility in physiological conditions. Furthermore, the 1,3-oxazinan ring system allows for controlled drug release mechanisms, making it a valuable component in targeted drug delivery systems.

Catalytic Potential: The methylethanediamide moiety in this compound has shown catalytic activity in certain organic reactions. Studies have revealed that this group can act as a Lewis acid catalyst, facilitating reactions such as alkylation and acylation. This property makes the compound a candidate for use in industrial catalysis processes.

Synthesis and Characterization: The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Advanced characterization techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm its structure. These studies have provided insights into the molecule's conformational flexibility and intermolecular interactions.

Environmental Considerations: As with any chemical compound, environmental impact assessments are crucial. Research into the biodegradation pathways of this compound is ongoing, with particular emphasis on its stability under various environmental conditions. Preliminary results suggest that it has moderate biodegradability, which is favorable for its application in eco-friendly materials.

Future Directions: Looking ahead, the development of derivatives of this compound holds significant promise. By modifying substituents such as the 4-methoxybenzenesulfonyl or 2-methylphenyl groups, researchers aim to tailor its properties for specific applications. Collaborative efforts between chemists and material scientists are expected to unlock new possibilities for this versatile molecule.

In conclusion, N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(2-methylphenyl)methylethanediamide (CAS No 872880-92-7) represents a cutting-edge advancement in organic chemistry. Its unique structure and diverse functional groups make it a valuable asset in both academic research and industrial applications. As research continues to unfold, this compound is poised to make significant contributions to fields ranging from pharmaceuticals to advanced materials science.